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Executive Summary
The Saccharomyces cerevisiae Bur1 kinase, in complex with its cyclin Bur2, is an essential

cyclin-dependent kinase (CDK) crucial for the regulation of transcription elongation.

Homologous to the catalytic subunit of mammalian P-TEFb (Cdk9), Bur1 plays a central role in

coordinating the transcription machinery with chromatin modification. This document provides a

comprehensive technical overview of the known downstream targets of Bur1, detailing the

molecular mechanisms, key experimental findings, and methodologies used to elucidate its

function. The primary substrates of Bur1 include the transcription elongation factor Spt5 and

components of the histone H2B ubiquitination machinery, which in turn lead to a cascade of

downstream effects on histone methylation and chromatin structure. Understanding these

pathways is critical for developing therapeutics that target transcription-related processes.

Core Signaling Pathways of BUR1 Kinase
Bur1 kinase acts as a central node, integrating signals to control transcription elongation and

co-transcriptional histone modifications. Its activity is essential for cell viability. The primary

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1668064#bc-rfq
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#technical-guide-downstream-targets-of-bur1-kinase-activity
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#technical-guide-downstream-targets-of-bur1-kinase-activity
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#technical-guide-downstream-targets-of-bur1-kinase-activity
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#technical-guide-downstream-targets-of-bur1-kinase-activity
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#technical-guide-downstream-targets-of-bur1-kinase-activity
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#technical-guide-downstream-targets-of-bur1-kinase-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


mechanism of action is the direct phosphorylation of key protein targets involved in these

processes.

Direct Phosphorylation Targets
2.1.1 Spt5 C-Terminal Region (CTR)

Spt5, a universally conserved transcription elongation factor, is a major substrate of Bur1
kinase.[1][2][3][4] Bur1 phosphorylates multiple serine and threonine residues within the C-

terminal repeat (CTR) domain of Spt5.[1] This phosphorylation event is a critical regulatory step

that creates a docking platform for the Polymerase-Associated Factor 1 (Paf1) complex. The

recruitment of the Paf1 complex to elongating RNA Polymerase II (Pol II) is severely diminished

upon inhibition of Bur1 kinase activity or deletion of the Spt5 CTR.

2.1.2 Rad6

Bur1 directly phosphorylates the ubiquitin-conjugating enzyme Rad6 on serine 120. Rad6, in

partnership with the E3 ubiquitin ligase Bre1, is responsible for the monoubiquitination of

histone H2B at lysine 123 (H2Bub1). Phosphorylation of Rad6 by Bur1 is a key activation step,

stimulating its ubiquitin-conjugating activity and promoting H2Bub1 in vivo.

2.1.3 Rpb1 (RNA Polymerase II Large Subunit)

While Bur1 can phosphorylate the C-Terminal Domain (CTD) of Rpb1 in vitro, its in vivo role in

this capacity has been debated. However, evidence suggests Bur1 contributes to the

phosphorylation of Serine-2 (Ser2) of the CTD heptapeptide repeat early in elongation. More

recent studies have identified that Bur1 also phosphorylates serine and threonine residues in

the non-repetitive linker region of Rpb1, which is located just upstream of the CTD. This linker

phosphorylation helps mediate the interaction with the histone chaperone Spt6.

2.1.4 Sch9

Recent findings have identified Sch9, a kinase involved in the TORC1 signaling pathway, as a

novel substrate of Bur1. Bur1 directly phosphorylates multiple residues in the C-terminal

region of Sch9 in vitro, linking transcriptional regulation to cell cycle progression and vacuolar

function.
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Downstream Effects and Indirect Targets
The phosphorylation events catalyzed by Bur1 initiate a cascade of downstream molecular

events, primarily centered on histone modifications. This "histone crosstalk" is fundamental to

regulating chromatin structure during transcription.

2.2.1 Histone H2B Monoubiquitination (H2Bub1)

As a direct consequence of Rad6 phosphorylation, Bur1 activity is essential for H2Bub1. Loss

of Bur1/Bur2 function leads to a dramatic reduction in global H2Bub1 levels. This modification

is a prerequisite for subsequent histone methylation events.

2.2.2 Histone H3 Methylation (H3K4me3 and H3K79me3)

H2Bub1 is required for the trimethylation of histone H3 at lysine 4 (H3K4me3) by the

COMPASS complex and lysine 79 (H3K79me3) by the Dot1 methyltransferase. Consequently,

Bur1 kinase activity is critical for establishing these activating histone marks on actively

transcribed genes. The connection is mediated through the Paf1 complex, whose recruitment

depends on Bur1-mediated Spt5 phosphorylation, and through direct activation of the H2Bub1

machinery.

2.2.3 Paf1 Complex Recruitment

The Paf1 complex (comprising Paf1, Ctr9, Cdc73, Rtf1, and Leo1) is a key platform for

recruiting chromatin-modifying enzymes to the transcription machinery. Its association with

elongating Pol II is dependent on Bur1-mediated phosphorylation of the Spt5 CTR. Loss of

Bur1 activity or deletion of the Spt5 CTR impairs Paf1c recruitment, leading to defects in

downstream histone modifications.

Visualizations of Key Pathways and Workflows
BUR1 Kinase Signaling Cascade
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Downstream Consequences
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Caption: Signaling cascade of BUR1 kinase and its downstream targets.
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Experimental Workflow: Chromatin Immunoprecipitation
(ChIP)
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Caption: Standard workflow for a Chromatin Immunoprecipitation (ChIP) experiment.

Quantitative Data Summary
The following tables summarize quantitative findings from key studies on BUR1 kinase activity.

Table 1: Effect of BUR1 Pathway Mutations on Histone Modifications

Genotype /
Condition

H2B-K123
Ubiquitylation
(Relative
Level)

H3-K4
Trimethylation
(Relative
Level)

H3-K36
Trimethylation
(Relative
Level)

Reference

Wild-Type 100% 100% 100%

bur2Δ
Severely

Reduced

Severely

Reduced
Reduced

spt5ΔCTR Reduced Reduced Reduced

rad6Δ Abolished Abolished Unaffected

paf1Δ Reduced
Severely

Reduced
Reduced

Table 2: In Vitro Phosphorylation of Sch9 by BUR1
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Substrate Kinase
Phosphorylation
Detected
(Autoradiography)

Reference

GST-N-Sch9 (aa 1-

390)
Wild-Type BUR1 No

GST-C-Sch9 (aa 391-

824)
Wild-Type BUR1 Yes

GST-C-Sch9 (aa 391-

824)

BUR1-ΔC (kinase

dead)

No / Strongly

Reduced

Key Experimental Protocols
In Vitro Kinase Assay (for BUR1)
This protocol is adapted from methods used to demonstrate direct phosphorylation of

substrates like the Rpb1 CTD and Sch9.

Immunoprecipitation of BUR1 Kinase:

Grow yeast cells expressing epitope-tagged Bur1 (e.g., HA-Bur1) to mid-log phase.

Prepare whole-cell extracts by bead beating in a suitable lysis buffer (e.g., 50 mM Tris-HCl

pH 7.5, 150 mM NaCl, 0.5% Triton X-100, protease and phosphatase inhibitors).

Clarify lysate by centrifugation.

Incubate the supernatant with anti-HA antibody-coupled beads (e.g., Protein A/G

sepharose) for 2-4 hours at 4°C with rotation.

Wash the beads extensively, first with lysis buffer and finally with kinase buffer (e.g., 20

mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT).

Kinase Reaction:

To the beads containing immunoprecipitated Bur1-Bur2 complex, add the purified

recombinant substrate protein (e.g., GST-Spt5-CTR, GST-Sch9).
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Prepare a reaction mix containing kinase buffer, 100 µM cold ATP, and 5-10 µCi of [γ-

³²P]ATP.

Initiate the reaction by adding the ATP mix to the beads/substrate mixture.

Incubate at 30°C for 30 minutes with gentle agitation.

Analysis:

Stop the reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes.

Separate the proteins by SDS-PAGE.

Stain the gel with Coomassie Blue to visualize total protein loading.

Dry the gel and expose it to an autoradiography film or a phosphor screen to detect

incorporated ³²P. An increase in signal on the substrate band in the presence of active

kinase indicates direct phosphorylation.

Chromatin Immunoprecipitation (ChIP)
This protocol is a generalized method for analyzing protein occupancy or histone modifications

at specific genomic loci in S. cerevisiae.

Cross-linking:

Grow a 50 mL yeast culture to an OD₆₀₀ of ~0.8.

Add formaldehyde to a final concentration of 1% to crosslink proteins to DNA.

Incubate for 15-20 minutes at room temperature with gentle shaking.

Quench the reaction by adding glycine to a final concentration of 125 mM and incubating

for 5 minutes.

Harvest cells by centrifugation and wash with ice-cold PBS.

Cell Lysis and Sonication:
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Resuspend the cell pellet in lysis buffer (e.g., 50 mM HEPES-KOH pH 7.5, 140 mM NaCl,

1 mM EDTA, 1% Triton X-100, 0.1% sodium deoxycholate, plus protease inhibitors).

Lyse cells using glass beads and a bead beater.

Shear the chromatin by sonication to an average fragment size of 200-500 bp. Monitor

fragment size by running an aliquot on an agarose gel.

Clarify the sonicated lysate (chromatin) by centrifugation.

Immunoprecipitation:

Save a small aliquot of the chromatin as "Input" control.

Incubate the remaining chromatin overnight at 4°C with an antibody specific to the target

protein (e.g., anti-H3K4me3, anti-HA for tagged proteins).

Add Protein A/G magnetic beads and incubate for another 2-4 hours to capture the

antibody-protein-DNA complexes.

Washes and Elution:

Wash the beads sequentially with low salt buffer, high salt buffer, LiCl buffer, and TE buffer

to remove non-specific binding.

Elute the complexes from the beads using an elution buffer (e.g., 1% SDS, 0.1 M

NaHCO₃).

Reverse Cross-linking and DNA Purification:

Add NaCl to the eluates and the input sample and incubate at 65°C for at least 6 hours to

reverse the formaldehyde crosslinks.

Treat with RNase A and Proteinase K to remove RNA and protein.

Purify the DNA using silica spin columns or phenol-chloroform extraction.

Analysis:
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Analyze the purified DNA by quantitative PCR (qPCR) using primers for specific gene

regions (e.g., promoter, ORF, terminator) to determine enrichment relative to the input

sample.

Phos-tag™ SDS-PAGE
This technique is used to detect changes in protein phosphorylation status in whole-cell

extracts. Phosphorylated proteins are retarded in their migration.

Gel Preparation:

Prepare a standard polyacrylamide resolving gel solution.

Just before adding TEMED and APS, add Phos-tag™ Acrylamide (e.g., to 50 µM) and two

molar equivalents of a divalent metal ion cofactor (e.g., MnCl₂ or ZnCl₂ to 100 µM).

Mix gently and pour the gel. Allow it to polymerize completely. A standard stacking gel

without Phos-tag is poured on top.

Sample Preparation:

Prepare protein lysates in a buffer lacking EDTA or other metal chelators, as these will

inactivate the Phos-tag reagent.

Add SDS sample buffer and boil.

Electrophoresis:

Run the gel using standard SDS-PAGE running buffer and equipment. The voltage and

run time may need to be optimized, as migration will be slower.

Transfer and Immunoblotting:

Before transferring, wash the gel twice for 10 minutes each in transfer buffer containing 1-

10 mM EDTA to remove the metal ions, which can interfere with antibody binding.

Wash the gel once for 10 minutes in transfer buffer without EDTA.
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Transfer proteins to a PVDF or nitrocellulose membrane using a standard wet-tank

transfer system.

Proceed with standard immunoblotting using an antibody against the total protein of

interest. A ladder of bands or a slower-migrating band compared to a phosphatase-treated

control indicates phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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